Propyl [(7-benzylidene-3-cyano-4-phenyl-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]acetate
Propyl [(7-benzylidene-3-cyano-4-phenyl-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]acetate
Brand Name:
Vulcanchem
CAS No.:
369609-72-3
VCID:
VC0377455
InChI:
InChI=1S/C27H24N2O2S/c1-2-15-31-24(30)18-32-27-23(17-28)25(20-11-7-4-8-12-20)22-14-13-21(26(22)29-27)16-19-9-5-3-6-10-19/h3-12,16H,2,13-15,18H2,1H3/b21-16-
SMILES:
CCCOC(=O)CSC1=C(C(=C2CCC(=CC3=CC=CC=C3)C2=N1)C4=CC=CC=C4)C#N
Molecular Formula:
C27H24N2O2S
Molecular Weight:
440.6g/mol
Propyl [(7-benzylidene-3-cyano-4-phenyl-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]acetate
CAS No.: 369609-72-3
Main Products
VCID: VC0377455
Molecular Formula: C27H24N2O2S
Molecular Weight: 440.6g/mol
![Propyl [(7-benzylidene-3-cyano-4-phenyl-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]acetate - 369609-72-3](/images/no_structure.jpg)
| CAS No. | 369609-72-3 |
|---|---|
| Product Name | Propyl [(7-benzylidene-3-cyano-4-phenyl-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]acetate |
| Molecular Formula | C27H24N2O2S |
| Molecular Weight | 440.6g/mol |
| IUPAC Name | propyl 2-[[(7Z)-7-benzylidene-3-cyano-4-phenyl-5,6-dihydrocyclopenta[b]pyridin-2-yl]sulfanyl]acetate |
| Standard InChI | InChI=1S/C27H24N2O2S/c1-2-15-31-24(30)18-32-27-23(17-28)25(20-11-7-4-8-12-20)22-14-13-21(26(22)29-27)16-19-9-5-3-6-10-19/h3-12,16H,2,13-15,18H2,1H3/b21-16- |
| Standard InChIKey | ACCFKNZQUIQRHI-PGMHBOJBSA-N |
| Isomeric SMILES | CCCOC(=O)CSC1=C(C(=C2CC/C(=C/C3=CC=CC=C3)/C2=N1)C4=CC=CC=C4)C#N |
| SMILES | CCCOC(=O)CSC1=C(C(=C2CCC(=CC3=CC=CC=C3)C2=N1)C4=CC=CC=C4)C#N |
| Canonical SMILES | CCCOC(=O)CSC1=C(C(=C2CCC(=CC3=CC=CC=C3)C2=N1)C4=CC=CC=C4)C#N |
| PubChem Compound | 11835141 |
| Last Modified | Nov 11 2021 |
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